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Cost and Cost-Effectiveness Comparisons

The following table synthesizes data from various studies that directly compare costs or perform cost-

effectiveness analyses on rocuronium and its alternatives.

Agent Compared Clinical Context
Key Findings on Cost/Cost-
Effectiveness

Supporting Experimental
Data & Source

Atracurium Anesthesia in

laboratory pigs
(2025 study)

Rocuronium was more cost-
effective. While the
maintenance infusion rate

(mg/kg/h) for atracurium was
~40% lower, its total cost

(CFH/kg/h) was significantly
higher [1].

Prospective, blinded,
randomized, crossover
study (n=12): Equipotent

doses were determined by
titrating infusion to maintain

a Train-of-Four (TOF)
count. Costs were

calculated and compared
using the Wilcoxon signed

rank test [1].

Atracurium,
Cisatracurium,
Vecuronium

Operating room

(2000 study)

Atracurium was the
cheapest per surgery. The
analysis found no significant

cost difference between

Retrospective chart
review (n=151): A cost
analysis was performed

from the hospital's
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Agent Compared Clinical Context
Key Findings on Cost/Cost-
Effectiveness

Supporting Experimental
Data & Source

rocuronium, cisatracurium,
and vecuronium, but all were

more expensive than
atracurium [2].

perspective. A multiple
linear regression was

conducted to isolate the
cost of the drugs, adjusting

for other factors [2].

Spontaneous
Recovery &
Neostigmine
Reversal

Reversal of

neuromuscular
blockade (2010

analysis)

Sugammadex (Bridion) was
cost-effective vs.
neostigmine. Despite a

higher acquisition cost,
sugammadex reduced costs

associated with complications
(e.g., hypoxia: 7.9% vs.

13.5%) and residual blockade,
making it cost-effective [3].

Economic model
analysis: A cost-
effectiveness analysis used

a model that incorporated
clinical outcomes, including

rates of residual
neuromuscular blockade

and associated
complications [3].

Succinylcholine Rapid Sequence
Induction (RSI)

(2015 Cochrane
Review)

Succinylcholine was
clinically superior for
excellent intubation
conditions. Rocuronium is an

alternative when
succinylcholine is

contraindicated, but its longer
duration can be a

disadvantage in brief
procedures [4] [5].

Meta-analysis of 50 RCTs
(n=4,151 participants):
Intubating conditions were
assessed and graded as

"excellent" or "clinically
acceptable." The relative

risk (RR) was calculated
using a random-effects

model [4] [5].

Detailed Experimental Protocols

For researchers designing similar studies, here are the methodologies from key analyses cited above.

Protocol for Management and Reversal of Rocuronium Block [6]

Study Design: Prospective descriptive cohort study.
Dosing: Rocuronium administration was guided by surgical requirements and based on ideal
body weight, with dose reductions for women and/or patients over 55 years.
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Monitoring: Anesthesia providers used qualitative monitoring (tactile assessment of TOF

response via a peripheral nerve stimulator).
Reversal Protocol: Neostigmine was administered if no fade was detected in the TOF

response. Deeper blocks were reversed with sugammadex.
Primary Outcome: Incidence of Postoperative Residual Neuromuscular Blockade (PRNB),

defined as a normalized TOF ratio (nTOFR) < 0.9 upon arrival in the Post-Anesthesia Care Unit
(PACU).

Equipotent Dosing Study in Pigs [1]

Study Design: Prospective, blinded, randomized, crossover trial.
Method: For each drug, the infusion rate was adjusted using an up-and-down titration
method to maintain a TOF count between 3 and 4. This established the equipotent
maintenance infusion rate for each agent.

Cost Calculation: The cost per kg per hour was calculated based on the equipotent infusion
rates and the drug prices within the Swiss healthcare system.

The workflow for the rocuronium management and reversal protocol can be visualized as follows:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.preprints.org/manuscript/202505.1829/v1
https://www.smolecule.com/products/s541754?utm_src=pdf-body
https://www.smolecule.com/products/s541754?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Patient Receives Rocuronium
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Click to download full resolution via product page

Critical Analysis for Researchers

When evaluating the cost-effectiveness of rocuronium for your own protocols or research, consider these

key factors derived from the evidence:

Context is Crucial: The 2000 analysis [2] and the 2025 animal study [1] reached different

conclusions about the cheapest agent. This highlights that the "most cost-effective" choice depends
heavily on the clinical scenario (e.g., species, surgical duration) and local drug pricing.

Factor in Reversal Costs: The acquisition cost of rocuronium is only one part of the equation. As
shown in [6] and [3], the strategy for reversing its effects is a major driver of overall cost-
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effectiveness. Protocols using quantitative monitoring and selective sugammadex for deeper blocks

can significantly reduce costly complications from PRNB.
Weigh Onset vs. Duration: For Rapid Sequence Induction (RSI), the evidence is clear that

succinylcholine provides statistically superior intubation conditions [4] [5]. Rocuronium (especially at
a dose of 1.2 mg/kg) is a viable alternative, but its longer duration of action may be a disadvantage

for short procedures.

The available data provides a strong foundation for comparison, though some economic analyses are several

years old. Local drug acquisition costs and institutional protocols for reversal agents will be critical for a

precise, current cost-effectiveness calculation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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